Cas no 57547-55-4 (3-chloro-4-methylfuran-2,5-dione)

3-Chloro-4-methylfuran-2,5-dione is a chlorinated furandione derivative with applications in organic synthesis and specialty chemical production. Its reactive furan-2,5-dione core, combined with chloro and methyl substituents, makes it a versatile intermediate for constructing heterocyclic compounds and functionalized materials. The compound’s electrophilic nature allows for efficient participation in cycloaddition, acylation, and substitution reactions. It is particularly useful in pharmaceutical and agrochemical research due to its ability to introduce both chlorine and carbonyl functionalities into target molecules. The methyl group enhances solubility and stability, facilitating handling in synthetic workflows. Suitable for controlled reactions under anhydrous conditions, it offers precise reactivity for advanced chemical transformations.

3-chloro-4-methylfuran-2,5-dione structure

57547-55-4 structure

Product Name:3-chloro-4-methylfuran-2,5-dione

CAS No:57547-55-4

MF:C₅H₃ClO₃

MW:146.528520822525

CID:947199

PubChem ID:230402

Update Time:2025-11-01

3-chloro-4-methylfuran-2,5-dione Chemical and Physical Properties

Names and Identifiers

- 3-chloro-4-methylfuran-2,5-dione
- 2-Chloro-3-methylmaleic anhydride
- 3-Chloro-4-methyl-2(5H)furanone
- 3-Chloro-4-methyl-2,5-furandione
- 3-chloro-4-methyl-furan-2,5-dione
- AC1L5JFQ
- AC1Q6AV4
- AR-1F2613
- Chlor-methyl-maleinsaeure-anhydrid
- chloro-methyl-maleic acid-anhydride
- CTK1H0221
- NSC25301
- 3-Chloro-4-methyl-2,5-furandione #
- SCHEMBL2047615
- DB-090234
- NSC-25301
- 57547-55-4
- DTXSID40282267
- F53489
- Inchi： 1S/C5H3ClO3/c1-2-3(6)5(8)9-4(2)7/h1H3
- InChI Key： OZSFGOBDSDVGGY-UHFFFAOYSA-N
- SMILES： ClC1C(=O)OC(C=1C)=O

Computed Properties

Exact Mass: 145.97709
Monoisotopic Mass: 145.9770716g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37
LogP: 0.58260

3-chloro-4-methylfuran-2,5-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD00736-5g	3-chloro-4-methylfuran-2,5-dione	57547-55-4	95%	5g	$1300	2023-09-07

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Additional information on 3-chloro-4-methylfuran-2,5-dione

Recent Advances in the Study of 3-Chloro-4-methylfuran-2,5-dione (CAS: 57547-55-4) in Chemical Biology and Pharmaceutical Research

3-Chloro-4-methylfuran-2,5-dione (CAS: 57547-55-4) is a chemically reactive compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its furan-2,5-dione core and chloro-methyl substituents, has been explored for its role in synthetic chemistry, medicinal chemistry, and drug development. Recent studies have focused on its reactivity, biological activity, and potential as a building block for more complex molecules.

One of the key areas of research involving 3-chloro-4-methylfuran-2,5-dione is its use as a precursor in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of novel inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, making it a versatile intermediate for the development of small-molecule therapeutics.

In addition to its synthetic applications, 3-chloro-4-methylfuran-2,5-dione has been investigated for its direct biological effects. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that the compound exhibits moderate antimicrobial activity against certain Gram-positive bacteria. The study suggested that the chloro and methyl groups on the furan ring play a critical role in its interaction with bacterial cell membranes, though further optimization is needed to enhance its potency and selectivity.

Another notable advancement is the exploration of 3-chloro-4-methylfuran-2,5-dione in polymer chemistry. A 2023 paper in Macromolecular Rapid Communications detailed its use as a monomer for the synthesis of biodegradable polymers with potential applications in drug delivery systems. The researchers reported that the resulting polymers exhibited favorable degradation profiles and compatibility with various pharmaceutical excipients, paving the way for future studies on controlled-release formulations.

Despite these promising developments, challenges remain in the practical application of 3-chloro-4-methylfuran-2,5-dione. For instance, its stability under physiological conditions and potential toxicity profiles require further investigation. Recent toxicological studies, such as those published in Chemical Research in Toxicology, have begun to address these concerns by evaluating the compound's metabolic fate and cellular effects in vitro. These studies are critical for ensuring its safe use in pharmaceutical contexts.

In conclusion, 3-chloro-4-methylfuran-2,5-dione (CAS: 57547-55-4) represents a compound of growing interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its inherent biological activity, makes it a valuable target for further study. Future research should focus on optimizing its properties for specific applications, elucidating its mechanisms of action, and addressing any safety concerns to fully realize its potential in drug discovery and development.